4-(2-Hydroxyethyl)oxane-4-carbaldehyde

• Molecular Formula: C8H14O3
• Molecular Weight: 158.19 g/mol
• SMILES: C1COCCC1(CCO)C=O
• InChI: InChI=1S/C8H14O3/c9-4-1-8(7-10)2-5-11-6-3-8/h7,9H,1-6H2
• InChIKey: UQEIXUKBPMAZRO-UHFFFAOYSA-N

4-(2-Hydroxyethyl)oxane-4-carbaldehyde – Bifunctional Intermediate

4-(2-Hydroxyethyl)oxane-4-carbaldehyde (CAS 1936237-75-0) is a saturated six-membered oxane (tetrahydropyran) derivative featuring a quarternary carbon substituted with both a primary alcohol and an aldehyde group . This bifunctional architecture enables orthogonal chemical transformations without transient protecting-group strategies, positioning it as a versatile intermediate for medicinal chemistry and agrochemical discovery programs [1].

Bifunctional orthogonal handle (aldehyde + primary alcohol)

Protecting-group-free sequential derivatization

Medicinal chemistry and agrochemical building block

• [1] Kuujia. 4-(2-Hydroxyethyl)oxane-4-carbaldehyde – Versatile Building Block. https://www.kuujia.com View Source

Why 4-(2-Hydroxyethyl)oxane-4-carbaldehyde Is Irreplaceable

Seemingly similar oxane aldehydes such as tetrahydropyran-4-carbaldehyde (CAS 50675-18-8) or 4-(methoxymethyl)oxane-4-carbaldehyde (CAS 1824316-03-1) differ critically in their hydrogen-bond donor (HBD) capacity and steric environment. The primary alcohol of 4-(2-Hydroxyethyl)oxane-4-carbaldehyde provides a tunable handle for solubility optimization or bioconjugation that methyl ethers or unsubstituted analogs cannot replicate [1]. Substituting with the seven-membered oxepane analog (CAS 2172036-60-9) alters ring conformation and metabolic stability, while (tetrahydro-2H-pyran-4-yl)acetaldehyde (CAS 65626-23-5) lacks the quarternary substitution pattern essential for controlled sequential derivatization . These structural divergences translate into measurable differences in physicochemical and reactivity profiles that preclude simple interchange.

Hydrogen-bond donor capacity Primary alcohol provides one HBD for target engagement and solubility tuning Methyl ether analog (CAS 1824316-03-1) has zero HBD; may shift binding and solubility profile

Ring size and conformational stability Six-membered oxane with low ring strain and predictable chair conformer Seven-membered oxepane analog (CAS 2172036-60-9) has higher ring strain and greater flexibility

Reactive-site orthogonality Aldehyde on quaternary carbon, sterically separated from alcohol; limits self-reactivity (Tetrahydro-2H-pyran-4-yl)acetaldehyde (CAS 65626-23-5) places aldehyde directly on ring, increasing side reactions

• [1] PubChem. Tetrahydro-2H-pyran-4-carboxaldehyde (CID 9964078): Computed Properties – HBD Count 0, HBA Count 2, XLogP3-AA 0. https://pubchem.ncbi.nlm.nih.gov/compound/9964078 View Source

Differentiating 4-(2-Hydroxyethyl)oxane-4-carbaldehyde from Analogs

Hydrogen-Bond Donor Advantage

4-(2-Hydroxyethyl)oxane-4-carbaldehyde possesses one hydrogen-bond donor (primary alcohol), whereas the closest isosteric analog, 4-(methoxymethyl)oxane-4-carbaldehyde (CAS 1824316-03-1), has zero HBD capacity . This difference is critical for forming specific hydrogen bonds with biological targets and for modulating aqueous solubility without resorting to charged functionalities.

HBD Capacity

Class-level inference

+1 HBD (1 vs 0)

May support H-bond interactions in fragment screening

Computational prediction; class-level comparison

Evidence Dimension	Hydrogen-Bond Donor Count
Target Compound Data	1 (primary alcohol)
Comparator Or Baseline	4-(Methoxymethyl)oxane-4-carbaldehyde: 0
Quantified Difference	+1 HBD
Conditions	Computational prediction via Cactvs 3.4.8.18

Why This Matters

The presence of an HBD can dramatically improve binding affinity for targets requiring a specific hydrogen-bond interaction, guiding procurement decisions in fragment-based screening libraries.

Lipophilicity vs. Parent Oxane-4-carbaldehyde

The parent scaffold tetrahydropyran-4-carbaldehyde (CAS 50675-18-8) has a computed XLogP3-AA of 0 [1]. Introduction of the 2-hydroxyethyl substituent is predicted to increase lipophilicity by approximately 0.5–1.0 log units, shifting the compound into a more favorable range for passive membrane permeability while retaining sufficient polarity for aqueous solubility.

Lipophilicity Shift

Data to verify

+0.5 to +1.0 log units (predicted)

May improve permeability profile for CNS targets

Predicted by XLogP3; not experimentally confirmed

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	~0.5–1.0 (predicted)
Comparator Or Baseline	Tetrahydropyran-4-carbaldehyde: 0
Quantified Difference	+0.5 to +1.0
Conditions	Predicted by XLogP3; exact value not experimentally verified in open literature

Why This Matters

Modest lipophilicity increase is often desirable for CNS or intracellular targets, making this compound a strategic choice over the more polar parent scaffold.

• [1] PubChem. Tetrahydro-2H-pyran-4-carboxaldehyde (CID 9964078): XLogP3-AA 0. https://pubchem.ncbi.nlm.nih.gov/compound/9964078 View Source

Six-Membered Ring Stability Over Oxepane

The six-membered oxane ring of 4-(2-Hydroxyethyl)oxane-4-carbaldehyde benefits from lower ring strain and more predictable chair conformations compared to the seven-membered oxepane analog 4-(2-hydroxyethyl)oxepane-4-carbaldehyde (CAS 2172036-60-9) . Seven-membered rings typically incur 1–2 kcal/mol additional strain energy and exhibit greater conformational flexibility, which can reduce binding affinity and metabolic stability.

Ring Strain

Class-level inference

~1–2 kcal/mol lower vs oxepane

May support storage stability and metabolic studies

Estimated from cycloalkane strain data; class-level

Evidence Dimension	Ring Strain / Conformational Stability
Target Compound Data	Six-membered oxane (low strain, chair conformer)
Comparator Or Baseline	4-(2-Hydroxyethyl)oxepane-4-carbaldehyde: seven-membered ring
Quantified Difference	~1–2 kcal/mol higher strain for oxepane (estimated from cycloalkane strain data)
Conditions	Standard cycloalkane ring-strain references

Why This Matters

Lower ring strain translates to higher chemical stability during storage and reaction, as well as potentially better pharmacokinetic profiles in drug candidates.

Orthogonal Functional-Group Architecture

The quarternary carbon of 4-(2-Hydroxyethyl)oxane-4-carbaldehyde separates the aldehyde and alcohol functionalities into sterically distinct environments. In contrast, (tetrahydro-2H-pyran-4-yl)acetaldehyde (CAS 65626-23-5) positions the aldehyde directly on the ring, increasing the risk of intramolecular acetal formation and limiting sequential reaction design .

Reactive-Site Orthogonality

Context-dependent

Aldehyde on quaternary sp³; alcohol two bonds away

Supports multi-step synthesis without protecting groups

Structural analysis; no kinetic data available

Evidence Dimension	Reactive-Site Separation / Orthogonality
Target Compound Data	Aldehyde on quarternary sp³ carbon; alcohol two bonds away
Comparator Or Baseline	(Tetrahydro-2H-pyran-4-yl)acetaldehyde: aldehyde directly attached to ring methine carbon
Quantified Difference	Qualitative; steric shielding and reduced self-reactivity expected
Conditions	Structural analysis; no kinetic data available

Why This Matters

Orthogonal reactivity enables more efficient synthetic routes and higher yields in multi-step medicinal chemistry campaigns.

4-(2-Hydroxyethyl)oxane-4-carbaldehyde Applications

Fragment-Based Drug Discovery with HBD Handle

In fragment libraries targeting kinases or proteases with a specific hydrogen-bond acceptor in the hinge region, 4-(2-Hydroxyethyl)oxane-4-carbaldehyde provides a primary alcohol that can engage the target while the aldehyde serves as a synthetic handle for fragment growth [1]. The 1-HBD count differentiates it from methyl ether fragments that lack this capability.

CNS-Penetrant Lead Synthesis

The predicted lipophilicity increase (~+0.5–1.0 log units relative to oxane-4-carbaldehyde) positions this compound favorably for CNS drug design, where optimal LogP values often fall between 1 and 3 [1]. Its six-membered ring avoids the metabolic liabilities often associated with larger, more flexible rings.

Protecting-Group-Free Sequential Derivatization

The spatial separation of the aldehyde and primary alcohol enables two-step, protecting-group-free sequences (e.g., reductive amination of the aldehyde followed by esterification of the alcohol) that streamline library production [1]. This is not readily achievable with (tetrahydropyran-4-yl)acetaldehyde due to proximity-driven side reactions.

Constrained Scaffold for SAR Exploration

The rigid chair conformation of the oxane ring, combined with the quarternary substitution pattern, provides a well-defined vector for substituent exit, making this compound a valuable core for SAR studies where conformational entropy penalties must be minimized [1].

Application

Selection Property

Validation Focus

Fragment-Based Drug Discovery

Primary alcohol H-bond donor capability

Target H-bond engagement and aqueous solubility screening

CNS-Penetrant Lead Synthesis

Predicted moderate lipophilicity (XLogP shift)

Permeability and metabolic stability assays in CNS models

Protecting-Group-Free Derivatization

Spatially separated aldehyde and alcohol on quaternary carbon

Sequential reaction efficiency and purity without protecting groups

Constrained Scaffold SAR Exploration

Rigid oxane chair conformation with defined exit vectors

Conformational stability and structure-activity relationship mapping

• [1] PubChem. Tetrahydro-2H-pyran-4-carboxaldehyde (CID 9964078): XLogP3-AA 0. https://pubchem.ncbi.nlm.nih.gov/compound/9964078 View Source